molecular formula C12H10N2O3S B8316501 4-(4-Amino-2-nitro-phenylsulfanyl)-phenol

4-(4-Amino-2-nitro-phenylsulfanyl)-phenol

Cat. No.: B8316501
M. Wt: 262.29 g/mol
InChI Key: WIMWZBDDOZWDOL-UHFFFAOYSA-N
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Description

4-(4-Amino-2-nitro-phenylsulfanyl)-phenol is a useful research compound. Its molecular formula is C12H10N2O3S and its molecular weight is 262.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10N2O3S

Molecular Weight

262.29 g/mol

IUPAC Name

4-(4-amino-2-nitrophenyl)sulfanylphenol

InChI

InChI=1S/C12H10N2O3S/c13-8-1-6-12(11(7-8)14(16)17)18-10-4-2-9(15)3-5-10/h1-7,15H,13H2

InChI Key

WIMWZBDDOZWDOL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1O)SC2=C(C=C(C=C2)N)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-chloro-3-nitro aniline (1.0 g, 5.79 mmol), 4-hydroxythiophenol (0.75 g, 6.00 mmol), cesium carbonate (3.9 g, 12 mmol) in dimethylsulfoxide (10 ml) was heated at 100° C. for 16 hours. Afterwards ice water (50 mL) was added to the solution and the resultant slurry was treated with ethyl acetate (100 ml). The layers were separated and the organic layer was washed with 10% sodium bicarbonate and 10% sodium chloride, then dried over anhydrous sodium sulfate. The drying agent was filtered and solvent was removed under vacuum leaving a red solid as the title compound, (1.45 g, 92%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.75 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
3.9 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
50 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Yield
92%

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